molecular formula C8H4F3NOS B1171059 Polyphosphoric acids, esters with 2-oxepanone-polyethylene glycol mono-Me ether-tetrahydro-2H-pyran- CAS No. 162627-23-8

Polyphosphoric acids, esters with 2-oxepanone-polyethylene glycol mono-Me ether-tetrahydro-2H-pyran-

Cat. No. B1171059
CAS RN: 162627-23-8
InChI Key:
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Description

Polyphosphoric acids, esters with 2-oxepanone-polyethylene glycol mono-Me ether-tetrahydro-2H-pyran-, also known as Polyphosphoric acids, esters with 2-oxepanone-polyethylene glycol mono-Me ether-tetrahydro-2H-pyran-, is a useful research compound. Its molecular formula is C8H4F3NOS. The purity is usually 95%.
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properties

CAS RN

162627-23-8

Molecular Formula

C8H4F3NOS

Molecular Weight

0

synonyms

Polyphosphoric acids, esters with 2-oxepanone-polyethylene glycol mono-Me ether-tetrahydro-2H-pyran-2-one reaction product, compds. with 2-(dibutylamino)ethanol

Origin of Product

United States

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